Lipophilicity Advantage: XLogP3 of 0.3 Confers Balanced Polarity Relative to Phenyl and Amino-Thiophene Analogues
The target compound has a computed XLogP3 of 0.3 [1], which is 0.8–1.0 log units lower than the predicted LogP of 3-hydroxy-3-phenylpropanoic acid (~1.1–1.3), and 3.1 log units higher than the regioisomeric 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (XLogP3 = -2.8) [2]. In the design of GPR40 agonists, the thiophen-2-yl scaffold was shown to reduce lipophilicity versus phenylpropanoic acid analogues, improving drug-likeness parameters while maintaining target potency [3].
| Evidence Dimension | Predicted octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.3 |
| Comparator Or Baseline | 3-Hydroxy-3-phenylpropanoic acid: XLogP3 ~1.1–1.3 (estimated by structural analogy); 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid: XLogP3 = -2.8 |
| Quantified Difference | ΔLogP: -0.8 to -1.0 vs. phenyl analogue; +3.1 vs. amino-thiophen-3-yl regioisomer |
| Conditions | Computed XLogP3 values (PubChem 2025 release); structural class comparison confirmed by GPR40 agonist study (Li et al., 2017) |
Why This Matters
A LogP of 0.3 provides an optimal balance between aqueous solubility and membrane permeability for oral bioavailability, positioning this compound between excessively lipophilic phenyl analogues and overly polar amino-thiophene derivatives.
- [1] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Computed Properties: XLogP3 = 0.3. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
- [2] Kuujia. (2023). 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0). Computed Properties: XLogP3 = -2.8. Retrieved from https://www.kuujia.com/cas-68056-36-0.html. View Source
- [3] Li, H., Huang, Q., Chen, C., Xu, B., Wang, H.-Y., & Long, Y.-Q. (2017). Discovery of Potent and Orally Bioavailable GPR40 Full Agonists Bearing Thiophen-2-ylpropanoic Acid Scaffold. Journal of Medicinal Chemistry, 60(7), 2697–2717. Reduced lipophilicity of thiophen-2-yl vs. phenyl scaffold. View Source
